![molecular formula C15H18N2O4S B5718096 2,5-diethoxy-N-3-pyridinylbenzenesulfonamide](/img/structure/B5718096.png)
2,5-diethoxy-N-3-pyridinylbenzenesulfonamide
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Overview
Description
2,5-diethoxy-N-3-pyridinylbenzenesulfonamide, also known as DPBS, is a chemical compound that has gained attention in scientific research for its potential use as a therapeutic agent. DPBS is a sulfonamide derivative that has been synthesized through a series of chemical reactions.
Mechanism of Action
2,5-diethoxy-N-3-pyridinylbenzenesulfonamide is believed to exert its therapeutic effects through the inhibition of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in cancer cells and is involved in tumor growth and survival. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. In addition, this compound has been found to modulate the activity of dopamine receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a high binding affinity for CAIX and COX-2, which may contribute to its inhibitory effects on these enzymes. This compound has also been found to cross the blood-brain barrier and accumulate in the brain, which may explain its neuroprotective effects. In addition, this compound has been shown to have low toxicity in animal models, suggesting that it may be a safe therapeutic agent.
Advantages and Limitations for Lab Experiments
2,5-diethoxy-N-3-pyridinylbenzenesulfonamide has several advantages for lab experiments, including its high binding affinity for CAIX and COX-2, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has some limitations, including its relatively low solubility in water and its potential for off-target effects.
Future Directions
For 2,5-diethoxy-N-3-pyridinylbenzenesulfonamide research include further investigation into its potential as a therapeutic agent for cancer, inflammation, and neurological disorders. In addition, studies could be conducted to optimize the synthesis method for this compound and to improve its solubility. Other potential future directions include the development of analogs of this compound with improved pharmacological properties.
Synthesis Methods
2,5-diethoxy-N-3-pyridinylbenzenesulfonamide can be synthesized through a series of chemical reactions starting with 2,5-dimethoxybenzaldehyde and 3-aminopyridine. The reaction involves the condensation of these two compounds to form 2,5-dimethoxy-N-(3-pyridyl)benzamide. This intermediate product is then sulfonated with chlorosulfonic acid to form 2,5-dimethoxy-N-3-pyridinylbenzenesulfonamide, which is then deprotected with sodium hydroxide to obtain this compound.
Scientific Research Applications
2,5-diethoxy-N-3-pyridinylbenzenesulfonamide has been studied for its potential use as a therapeutic agent in various diseases such as cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce inflammation in animal models. This compound has also been found to have neuroprotective effects in a mouse model of Parkinson's disease.
properties
IUPAC Name |
2,5-diethoxy-N-pyridin-3-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4S/c1-3-20-13-7-8-14(21-4-2)15(10-13)22(18,19)17-12-6-5-9-16-11-12/h5-11,17H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYKUEEOZLGUFQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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